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These application notes provide a detailed overview of the questionnaires and data collection
instruments used in the Born in Bradford (BiB) cohort study. This document is intended for
researchers, scientists, and drug development professionals who are interested in utilizing BiB
data or understanding the methodologies employed in this longitudinal birth cohort study.

Data Presentation: Questionnaires and Data
Collection Instruments

The Born in Bradford study has collected a vast amount of quantitative data through various
instruments across different phases of the study. The following tables summarize the key data
collection points and the types of information gathered.

Table 1: Baseline Data Collection (Recruitment Phase:
2007-2011)

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b3334408?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3334408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Participant Instrument Key Data Domains
Demographics, socio-
economic status, ethnicity,

Semi-structured Interview family history, lifestyle

Mother

Questionnaire

(smoking, alcohol, diet),
physical and mental health,

obstetric history.[1]

Physical Measurements

Height, weight, arm
circumference, triceps skinfold
thickness.[2]

Biological Samples

Blood (for DNA, plasma,

serum), urine.[2]

Routine Data

Oral Glucose Tolerance Test
(OGTT) results, lipid profiles.

Partner

Self-completed Questionnaire

Demographics, health and
lifestyle.[2][3]

Physical Measurements

Height, weight.[2]

Biological Samples

Saliva (for DNA).[2]

Infant

Birth Records

Gestational age, birth weight,
head circumference, Apgar

Scores.

Physical Measurements (at
birth & 2 weeks)

Head, arm, and abdominal
circumference; subscapular

and triceps skinfold thickness.

[2]

Biological Samples

Umbilical cord blood (for DNA,
plasma).[2]

Table 2: "Growing Up" Study Follow-up (Ages 7-11

years)
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Participant

Instrument

Key Data Domains

Child

Questionnaires

Diet, physical activity, health
and wellbeing.[4][5]

Physical and Cognitive

Assessments

Anthropometry (height,
weight), blood pressure,
cognitive and sensorimotor
function tests.[4][5]

Biological Samples

Blood, urine (on subsamples).

[4]115]

Advanced Imaging (on

subsamples)

Dual x-ray absorptiometry
(DXA) body scans.[4]

Parent

Questionnaires

Socio-economic
circumstances, health and
wellbeing.[4][5]

Physical Assessments

Anthropometry, blood
pressure.[4][5]

Biological Samples

Blood samples.[6]

Table 3: "Age of Wonder" Study Follow-up

(Adolescence)
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Participant Instrument Key Data Domains

Mental and physical health,
wellbeing, socioeconomic

) status, school, identity, risk-
Online/Tablet-based ) )
Adolescent (Ages 12-15) ) ) taking behaviours,
Questionnaires ) ) )
relationships, climate change,

social media, crime and safety.
[71[8][°1[10]

- Height, weight, blood pressure,
Health and Cognitive -
cognitive (memory) and motor
Assessments (Year 9) )
function assessments.[8][9]

Biological Samples (Year 9) Blood samples.[8][9]

Experimental Protocols

Detailed Standard Operating Procedures (SOPs) for the Born in Bradford study are not publicly
available. The following methodologies are synthesized from published cohort profiles and

research articles.

Biological Sample Collection and Processing

Objective: To collect, process, and store biological samples for future analysis, including

genetic and metabolomic studies.
Protocol:
o Maternal Blood Collection (Baseline):

o Venous blood samples were collected from mothers at the time of their Oral Glucose
Tolerance Test (OGTT) at approximately 26-28 weeks of gestation.[1]

o Blood was collected into EDTA tubes for DNA extraction and plasma preparation, and

serum tubes.

» Umbilical Cord Blood Collection (Baseline):
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o Umbilical cord blood was collected at birth.[2]

o Partner Saliva Collection (Baseline):
o Saliva samples were collected from partners for DNA extraction.[2]
e Child and Parent Blood Collection ("Growing Up" and "Age of Wonder"):

o Venous blood samples were collected from children and parents during follow-up phases.

[4][8]

o For adolescents in the "Age of Wonder" study, trained staff perform venepuncture, with
procedures in place to manage any distress or vasovagal syncope symptoms.[8]

o Sample Processing and Storage:

o While specific BiB SOPs are not public, standard procedures for biological sample
handling would be followed. This generally includes:

» Centrifugation of blood samples to separate plasma, serum, and buffy coat.
= Aliquoting of samples into cryovials.

» Storage of samples in secure, temperature-monitored freezers at -80°C for long-term
preservation.

Anthropometric Measurements

Objective: To obtain accurate and reliable measurements of body size and composition.
Protocol:

o Equipment: Calibrated stadiometers, weighing scales, and non-stretch measuring tapes
were used.

o Maternal and Partner Measurements (Baseline):

o Height and weight were measured to calculate Body Mass Index (BMI).

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.researchgate.net/publication/339726629_Born_in_Bradford_a_cohort_study_of_babies_born_in_Bradford_and_their_parents_Protocol_for_the_recruitment_phase
https://www.researchgate.net/publication/339726629_Born_in_Bradford_a_cohort_study_of_babies_born_in_Bradford_and_their_parents_Protocol_for_the_recruitment_phase
https://borninbradford.nhs.uk/our-impacts/publications/growing-up-in-bradford-protocol-for-the-age-7-11-follow-up-of-the-born-in-bradford-birth-cohort/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11103777/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11103777/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3334408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o For mothers, arm circumference and triceps skinfold thickness were also measured.[2]

 Infant Measurements (Baseline):

o Within two weeks of birth, head, arm, and abdominal circumference, and subscapular and
triceps skinfold thickness were measured.[2]

» Child and Adolescent Measurements (Follow-up):

o Height and weight were measured during the "Growing Up" and "Age of Wonder" studies.

[41[8]
e Quality Control:
o All staff performing measurements were trained in standardized techniques.

o The Technical Error of Measurement (TEM) was used to assess the reliability of the
measurements.

Blood Pressure Measurement

Objective: To obtain accurate blood pressure readings.
Protocol:
e Equipment: Validated automated or manual sphygmomanometers were used.

e Procedure:

[¢]

Participants were seated in a quiet room for at least 5 minutes before measurement.

[¢]

An appropriately sized cuff was placed on the participant's arm.

[e]

Multiple readings were taken and the average was recorded.

o

Blood pressure was measured in mothers during pregnancy and in children and parents
during the "Growing Up" and "Age of Wonder" follow-ups.[4][8]
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Cognitive and Sensorimotor Assessment ("Growing Up"
and "Age of Wonder")

Objective: To assess cognitive and sensorimotor function in children and adolescents.
Protocol:
o Setting: Assessments were conducted in schools.[11][12]
o Equipment: Tablet computers with styluses were used for the assessments.[11][12]
o Assessment Battery (Ages 7-11):
o Cognitive Tasks:
= Working Memory: Forward and Backward Digit Recall, Corsi Block Tapping Task.
» Inhibition: Flanker Task.
= Processing Speed.[11][12]
o Sensorimotor Tasks:
» Tracking, Aiming, and Steering tasks.[11][12][13]
e Administration:
o Trained researchers administered the tasks individually to the children.
o The tasks were programmed using PsychoPy.[11]

Visualizations
Born in Bradford Study: Overall Workflow
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Caption: Workflow of the Born in Bradford study from baseline recruitment to follow-up phases.
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Born in Bradford: Data Linkage Process
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Caption: The process of linking Born in Bradford cohort data with routine health and education
records.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Born in Bradford - CLOSER [closer.ac.uk]

. researchgate.net [researchgate.net]

. borninbradford.nhs.uk [borninbradford.nhs.uk]
. borninbradford.nhs.uk [borninbradford.nhs.uk]
. research.ed.ac.uk [research.ed.ac.uk]

. academic.oup.com [academic.oup.com]

. bradfordacademy.co.uk [bradfordacademy.co.uk]

0o N o o b~ w NP

. Born in Bradford’s Age of Wonder cohort: protocol for adolescent data collection - PMC
[pmc.ncbi.nlm.nih.gov]

e 9. Born in Bradford's Age of Wonder cohort: protocol for adolescent data collection - PubMed
[pubmed.ncbi.nim.nih.gov]

e 10. wellcomeopenresearch-files.f1000.com [wellcomeopenresearch-files.f1000.com]
e 11. wellcomeopenresearch.org [wellcomeopenresearch.org]

e 12. Large-scale assessment of 7-11-year-olds’ cognitive and sensorimotor function within the
Born in Bradford longitudinal birth cohort study - PMC [pmc.ncbi.nim.nih.gov]

e 13. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Born in Bradford Study: Application Notes and Protocols
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3334408#born-in-bradford-study-questionnaire-and-
data-collection-instruments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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